Cas no 105526-85-0 (2-Pyrrolidinone,5-[(triphenylmethoxy)methyl]-, (5S)-)

• Product name: 2-Pyrrolidinone,5-[(triphenylmethoxy)methyl]-, (5S)-
• CAS No: 105526-85-0
• MF: C₂₄H₂₃NO₂
• MW: 357.44492
• MDL: MFCD00075592
• CID: 204867
• PubChem ID: 24863281

2-Pyrrolidinone,5-[(triphenylmethoxy)methyl]-, (5S)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone,5-[(triphenylmethoxy)methyl]-, (5S)-
• (5S)-5-(trityloxymethyl)pyrrolidin-2-one
• (S)-(+)-5-(Trityloxymethyl)-2-pyrrolidinone
• (S)-(+)-5-(TRITYLOXYMETHYL)-2-PYRROLIDONE
• (S)-5-(triphenylmethoxymethyl)pyrrolidin-2-one
• Koga's lactam
• W15297
• SCHEMBL2017214
• 105526-85-0
• (S)-5-((Trityloxy)methyl)pyrrolidin-2-one
• MFCD00075592
• o-Trityl-L-pyroglutaminol
• FQSSRLVFPQIRJK-QFIPXVFZSA-N
• J-001441
• (1-(4-METHOXYPHENYL)-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-5-YL)METHYLACETATE
• AKOS015898132
• DTXSID70369959
• (S)-(+)-5-(Trityloxymethyl)-2-pyrrolidinone, 98%
• CS-0047282
• (S)-5-(trityloxymethyl)pyrrolidin-2-one

• MDL： MFCD00075592
• Inchi： InChI=1S/C24H23NO2/c26-23-17-16-22(25-23)18-27-24(19-10-4-1-5-11-19,20-12-6-2-7-13-20)21-14-8-3-9-15-21/h1-15,22H,16-18H2,(H,25,26)/t22-/m0/s1
• InChI Key： FQSSRLVFPQIRJK-QFIPXVFZSA-N
• SMILES： O=C1CC[C@@H](COC(C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 357.17300
• Monoisotopic Mass: 357.172879
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• Tautomer Count: 3
• Surface Charge: 0
• XLogP3: 4.2

Experimental Properties

• Color/Form: solid
• Density: 1.142
• Melting Point: 164-166 °C (lit.)
• Boiling Point: 533°Cat760mmHg
• Flash Point: 276.1°C
• Refractive Index: 1.591
• PSA: 38.33000
• LogP: 4.60250
• Solubility: Not determined
• Optical Activity: [α]20/D +15°, c = 1 in chloroform

2-Pyrrolidinone,5-[(triphenylmethoxy)methyl]-, (5S)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26-37/39
• Storage Condition：(BD48304)
• Risk Phrases：R36/37/38

2-Pyrrolidinone,5-[(triphenylmethoxy)methyl]-, (5S)- Customs Data

• HS CODE：2933790090
• Customs Data：

  China Customs Code:

  2933790090

  Overview:

  2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%